Cas no 2228690-98-8 (3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228690-98-8
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 6255053
• PubChem ID: 165856227
• Update Time: 2025-05-24

3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1954802
• 2228690-98-8

• Inchi： 1S/C9H15F2N3/c1-3-14-6-13-5-7(14)4-9(2,12)8(10)11/h5-6,8H,3-4,12H2,1-2H3
• InChI Key： LZTUQJBKCILBOK-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1=CN=CN1CC)N)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine

Comprehensive Overview of 3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228690-98-8)

3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228690-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features an imidazole ring, a difluoromethyl group, and an amine functionality, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C9H15F2N3, and precise structural configuration contribute to its potential in modulating biological activity, particularly in targeting enzyme inhibition or receptor interactions.

The growing interest in fluorinated compounds like 3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine stems from their enhanced metabolic stability and bioavailability, which are critical in modern drug design. Researchers are increasingly exploring its applications in central nervous system (CNS) therapeutics, given the compound's ability to cross the blood-brain barrier. Additionally, its imidazole moiety is a common pharmacophore in antifungal and antiviral agents, aligning with current trends in infectious disease research.

From a synthetic chemistry perspective, the incorporation of difluoro groups into organic frameworks, as seen in this compound, is a hot topic due to the rising demand for fluorine-containing building blocks. The CAS No. 2228690-98-8 is often referenced in patents and academic papers focusing on heterocyclic chemistry and medicinal chemistry optimization. Its stability under physiological conditions also makes it a candidate for prodrug development, a strategy widely discussed in pharmaceutical forums.

Environmental and regulatory considerations are also pivotal when discussing 3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine. While not classified as hazardous, its synthesis and handling require adherence to green chemistry principles, a subject frequently searched by professionals aiming to reduce lab waste. The compound's potential biodegradability and low ecotoxicity are areas of ongoing investigation, reflecting the broader industry shift toward sustainable practices.

In the context of AI-driven drug discovery, CAS No. 2228690-98-8 has been flagged in computational studies for its favorable ligand-receptor binding profiles. Machine learning models trained on fluorinated datasets often highlight its structural features as advantageous for high-throughput screening. This aligns with the surge in searches for AI in chemistry and predictive modeling for drug candidates, underscoring its relevance in cutting-edge research.

For suppliers and manufacturers, the compound's custom synthesis and scale-up challenges are frequently queried topics. Optimizing yields while maintaining purity, especially for the difluoro and imidazole components, requires advanced techniques like flow chemistry or catalytic fluorination. These keywords dominate industrial discussions, emphasizing the need for innovative production methodologies.

In summary, 3-(1-ethyl-1H-imidazol-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228690-98-8) represents a convergence of pharmaceutical innovation, sustainable chemistry, and computational advancements. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued prominence in both academic and industrial spheres.